Cas no 1340523-83-2 ((4-methyl-6-propylpyrimidin-2-yl)methanamine)

• Product Name: (4-methyl-6-propylpyrimidin-2-yl)methanamine
• CAS No: 1340523-83-2
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5914896
• PubChem ID: 63319343
• Update Time: 2025-10-28

(4-methyl-6-propylpyrimidin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-methyl-6-propylpyrimidin-2-yl)methanamine
• AKOS012623501
• CS-0286182
• 1340523-83-2
• EN300-1462117
• 2-Pyrimidinemethanamine, 4-methyl-6-propyl-

• Inchi： 1S/C9H15N3/c1-3-4-8-5-7(2)11-9(6-10)12-8/h5H,3-4,6,10H2,1-2H3
• InChI Key： RKGPHMUTBSGTOG-UHFFFAOYSA-N
• SMILES： C1(CN)=NC(CCC)=CC(C)=N1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.023±0.06 g/cm3(Predicted)
• Boiling Point: 254.7±28.0 °C(Predicted)
• pka: 6.19±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (4-methyl-6-propylpyrimidin-2-yl)methanamine

Professional Introduction to (4-methyl-6-propylpyrimidin-2-yl)methanamine (CAS No. 1340523-83-2)

(4-methyl-6-propylpyrimidin-2-yl)methanamine, with the CAS number 1340523-83-2, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This pyrimidine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound's molecular structure, featuring a 4-methyl-6-propylpyrimidin-2-yl moiety, makes it a versatile scaffold for synthesizing various bioactive molecules.

The pyrimidine core is a fundamental component in many nucleoside analogs and antiviral agents, underscoring the importance of derivatives like (4-methyl-6-propylpyrimidin-2-yl)methanamine in medicinal chemistry. Recent studies have highlighted the compound's role in developing novel therapeutic agents targeting a range of diseases, including cancer and infectious disorders. The methyl and propyl substituents contribute to its pharmacokinetic profile, influencing its solubility, stability, and metabolic pathways.

In the realm of oncology research, (4-methyl-6-propylpyrimidin-2-yl)methanamine has been investigated for its potential to inhibit key enzymes involved in tumor proliferation. Preclinical studies suggest that this compound may disrupt critical signaling pathways such as MAPK and PI3K/Akt, which are often overactive in cancer cells. The structural features of the molecule allow it to interact with these enzymes' active sites, potentially leading to the development of effective anticancer therapies.

Beyond oncology, the compound has shown promise in combating infectious diseases. Its ability to interfere with viral replication mechanisms makes it a candidate for antiviral drug development. For instance, research indicates that derivatives of (4-methyl-6-propylpyrimidin-2-yl)methanamine may inhibit the polymerase enzymes essential for viral genome replication. This capability is particularly relevant in the context of emerging viral threats, where rapid development of antiviral agents is crucial.

The synthesis of (4-methyl-6-propylpyrimidin-2-yl)methanamine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic approaches not only enhance the efficiency of production but also allow for modifications to the molecular structure, enabling fine-tuning of pharmacological properties.

The pharmacological evaluation of (4-methyl-6-propylpyrimidin-2-yl)methanamine has revealed several interesting characteristics. In vitro studies demonstrate its binding affinity for various biological targets, including enzymes and receptors involved in disease pathways. Additionally, animal models have provided insights into its toxicity profile and therapeutic efficacy. These findings support further investigation into its potential as a lead compound for drug discovery programs.

Recent advancements in computational chemistry have accelerated the process of identifying promising derivatives of (4-methyl-6-propylpyrimidin-2-yl)methanamine. Molecular docking simulations and virtual screening techniques allow researchers to predict how different structural modifications may affect biological activity. This computational approach complements traditional experimental methods, providing a more efficient pipeline for developing novel therapeutic agents.

The future prospects for (4-methyl-6-propylpyrimidin-2-yl)methanamine are promising, with ongoing research exploring its potential in various therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications. As our understanding of disease mechanisms continues to evolve, compounds like (4-methyl-6-propylpyrimidin-2-yl)methanamine will play an increasingly important role in shaping modern medicine.